Cas no 64097-00-3 (Ethanethioic acid, S-[5-(1,1-dimethylethyl)-2-hydroxyphenyl] ester)
64097-00-3 structure
Product Name:Ethanethioic acid, S-[5-(1,1-dimethylethyl)-2-hydroxyphenyl] ester
CAS No:64097-00-3
MF:C12H16O2S
MW:224.319242477417
CID:1669331
PubChem ID:12382610
Update Time:2025-04-21
Ethanethioic acid, S-[5-(1,1-dimethylethyl)-2-hydroxyphenyl] ester Chemical and Physical Properties
Names and Identifiers
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- Ethanethioic acid, S-[5-(1,1-dimethylethyl)-2-hydroxyphenyl] ester
- S-(5-tert-butyl-2-hydroxyphenyl) ethanethioate
- DTXSID80495536
- 64097-00-3
-
- Inchi: 1S/C12H16O2S/c1-8(13)15-11-7-9(12(2,3)4)5-6-10(11)14/h5-7,14H,1-4H3
- InChI Key: ULOITQWAUMGZTK-UHFFFAOYSA-N
- SMILES: S(C(C)=O)C1=C(C=CC(=C1)C(C)(C)C)O
Computed Properties
- Exact Mass: 224.08718
- Monoisotopic Mass: 224.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 37.3
Ethanethioic acid, S-[5-(1,1-dimethylethyl)-2-hydroxyphenyl] ester Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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